Cas no 1780525-12-3 (8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one)

• Product Name: 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one
• CAS No: 1780525-12-3
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• MDL: MFCD28552678
• CID: 4615266
• Update Time: 2025-07-21

8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one

• MDL： MFCD28552678
• Inchi： 1S/C8H6FNO2/c9-6-3-1-2-5-4-12-8(11)10-7(5)6/h1-3H,4H2,(H,10,11)
• InChI Key： CJCHEDZIOJQMPQ-UHFFFAOYSA-N
• SMILES： N1C2=C(F)C=CC=C2COC1=O

Additional information on 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one

Introduction to 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one (CAS No. 1780525-12-3)

8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1780525-12-3, belongs to the benzodioxazine class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of a fluorine atom at the 8-position enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug development.

The structural motif of 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one consists of a benzene ring fused with an oxazine ring, which is further substituted with a carbonyl group at the 2-position. This unique arrangement contributes to its reactivity and interaction with biological targets. The fluorine substituent not only influences the electronic properties of the molecule but also plays a crucial role in modulating its pharmacokinetic profile. Such structural features have made this compound an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to improve drug-like properties such as lipophilicity, solubility, and bioavailability. 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one exemplifies this trend, as it combines the favorable characteristics of benzodioxazine derivatives with the enhancing effects of fluorination. Studies have shown that fluorine atoms can significantly alter the pharmacological activity of molecules by affecting their binding interactions with biological receptors.

One of the most compelling aspects of 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one is its potential in the development of novel therapeutic agents. The oxazine core is a privileged scaffold that has been explored in various drug classes, including antiviral, anticancer, and anti-inflammatory agents. The introduction of a fluorine atom at the 8-position adds an extra layer of complexity to this scaffold, enabling fine-tuning of its biological effects. This has led to several research endeavors aimed at identifying derivatives of 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one with enhanced pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of fluorinated benzodioxazines like 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one. These techniques allow researchers to predict and optimize the interactions between the compound and its biological targets, thereby accelerating the drug discovery process. For instance, virtual screening methods have been employed to identify potential lead compounds derived from this scaffold that exhibit promising activity against various disease-related targets.

The synthesis of 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the fluorine atom typically requires specialized synthetic methodologies to ensure regioselectivity and minimize side reactions. Advances in fluorination techniques have made it possible to incorporate fluorine atoms into complex molecular frameworks more efficiently than ever before. This has opened up new avenues for the development of fluorinated benzodioxazines as pharmacologically active compounds.

From a biological perspective, 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one has shown potential in several preclinical studies. Its ability to interact with biological targets suggests that it may be useful in treating a range of conditions. For example, derivatives of this compound have been investigated for their antimicrobial properties, where the fluorine atom enhances their efficacy against resistant strains of bacteria. Additionally, studies have explored its potential as an anti-inflammatory agent, leveraging its structural similarities to known therapeutic molecules.

The role of 8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one in drug development is further underscored by its versatility as a synthetic intermediate. Researchers can modify various functional groups within its structure to create libraries of derivatives with tailored biological activities. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop novel therapeutics targeting diverse diseases.

In conclusion,8-Fluoro-1H-benzo[d][1,3]oxazin-2(4H)-one (CAS No. 1780525-12-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new drugs. With ongoing advancements in synthetic methodologies and computational techniques,8-Fluoro-[email protected] is poised to play a significant role in future therapeutic interventions across various medical fields.